molecular formula C7H9ClN2O B8280075 2-Chloro-5-(ethoxymethyl)pyrimidine

2-Chloro-5-(ethoxymethyl)pyrimidine

Cat. No.: B8280075
M. Wt: 172.61 g/mol
InChI Key: YVOHRTVLSJAYRU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Chloro-5-(ethoxymethyl)pyrimidine is a useful research compound. Its molecular formula is C7H9ClN2O and its molecular weight is 172.61 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H9ClN2O

Molecular Weight

172.61 g/mol

IUPAC Name

2-chloro-5-(ethoxymethyl)pyrimidine

InChI

InChI=1S/C7H9ClN2O/c1-2-11-5-6-3-9-7(8)10-4-6/h3-4H,2,5H2,1H3

InChI Key

YVOHRTVLSJAYRU-UHFFFAOYSA-N

Canonical SMILES

CCOCC1=CN=C(N=C1)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of the (2-chloropyrimidin-5-yl)methanol (1 g, 6.92 mmol) in anhydrous DMF (6.92 ml) was cooled at ice-bath temperature and iodoethane (2.236 ml, 27.7 mmol) added. The solution was stirred for 10 minutes at 0° C. Sodium hydride (0.304 g, 7.61 mmol) was added and the resulting mixture stirred at 0° C. for 0.5 hours and RT for 60 minutes. The mixture was diluted with saturated ammonium chloride (100 mL) and extracted with EtOAc (3×50 mL). The organic fractions were combined, washed with brine (100 mL), dried over Na2SO4, filtered and the volatiles removed in vac. The mixture was purified on a 50 g Biotage KP-SiO2 cartridge using a gradient eluant of 0-100% EtOAc:Hexanes, to afford the title compound. LC/MS (m/z): 173 (M+H)+.
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
2.236 mL
Type
reactant
Reaction Step One
Name
Quantity
6.92 mL
Type
solvent
Reaction Step One
Quantity
0.304 g
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
solvent
Reaction Step Three

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